![molecular formula C15H23ClN2O2 B4066733 2-[4-(3-phenylpropanoyl)-1-piperazinyl]ethanol hydrochloride](/img/structure/B4066733.png)
2-[4-(3-phenylpropanoyl)-1-piperazinyl]ethanol hydrochloride
Overview
Description
2-[4-(3-phenylpropanoyl)-1-piperazinyl]ethanol hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Also known as PEPD, this compound is a derivative of piperazine and has been found to exhibit various pharmacological properties, including antipsychotic, anxiolytic, and antidepressant effects. In
Scientific Research Applications
Synthesis and Chemical Properties:
- A study demonstrated the synthesis of a related compound, 2-(4-((4-chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethanol, highlighting the technological parameters like raw material ratio, reaction time, and temperature optimization (Wang Jin-peng, 2013).
- Another research focused on the kinetics and mechanisms of reactions of similar compounds with alicyclic amines, providing insights into the chemical behavior of these compounds in various conditions (E. Castro et al., 2001).
Pharmacological Applications:
- A potent PPARpan agonist was synthesized, demonstrating the potential of such compounds in therapeutic applications (Jiasheng Guo et al., 2006).
- Research on Lu AA21004, a novel antidepressant, involved a related compound, emphasizing the role of such chemicals in the development of new psychiatric medications (Mette G. Hvenegaard et al., 2012).
Biological and Biochemical Studies:
- Studies on novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine shed light on the antidepressant and antianxiety properties of these compounds (J. Kumar et al., 2017).
- Another study explored the solubility thermodynamics and partitioning processes of a novel antifungal compound, revealing the pharmacological relevance of such substances (T. Volkova et al., 2020).
properties
IUPAC Name |
1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-phenylpropan-1-one;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2.ClH/c18-13-12-16-8-10-17(11-9-16)15(19)7-6-14-4-2-1-3-5-14;/h1-5,18H,6-13H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGUIEOIEUOOOGK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCO)C(=O)CCC2=CC=CC=C2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.81 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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